Cas no 206761-90-2 (3-amino-1-[4-(trifluoromethyl)phenyl]thiourea)
206761-90-2 structure
Product Name:3-amino-1-[4-(trifluoromethyl)phenyl]thiourea
CAS No:206761-90-2
MF:C8H8F3N3S
MW:235.229430198669
MDL:MFCD00041301
CID:92364
PubChem ID:2777721
Update Time:2025-04-18
3-amino-1-[4-(trifluoromethyl)phenyl]thiourea Chemical and Physical Properties
Names and Identifiers
-
- 4-[4-(Trifluoromethyl)phenyl]-3-thiosemicarbazide
- 4-(alpha,alpha,alpha-Trifluoro-p-tolyl)-3-thiosemicarbazide
- 1-amino-3-[4-(trifluoromethyl)phenyl]thiourea
- N-(4-(Trifluoromethyl)phenyl)hydrazinecarbothioamide
- 3-amino-1-[4-(trifluoromethyl)phenyl]thiourea
- 4-(4-trifluoromethylphenyl)thiosemicarbazide
- 4-(4-(trifluoromethyl)phenyl)-3-thiosemicarbazide
- N-[4-(Trifluoromethyl)phenyl]hydrazinecarbothioamide
- hydrazino{[4-(trifluoromethyl)phenyl]amino}methane-1-thione
- Maybridge1_008649
- EN300-73415
- MFCD00041301
- Hydrazinecarbothioamide, N-[4-(trifluoromethyl)phenyl]-
- NWPGZYRPTJGBPI-UHFFFAOYSA-N
- D74490
- 206761-90-2
- DTXSID00380632
- 1-azanyl-3-[4-(trifluoromethyl)phenyl]thiourea
- HMS566B03
- CS-0083957
- AKOS005202907
- F0341-0144
- SCHEMBL457226
- AS-70021
- FT-0617364
- SPB 07687
- A814807
-
- MDL: MFCD00041301
- Inchi: 1S/C8H8F3N3S/c9-8(10,11)5-1-3-6(4-2-5)13-7(15)14-12/h1-4H,12H2,(H2,13,14,15)
- InChI Key: NWPGZYRPTJGBPI-UHFFFAOYSA-N
- SMILES: S=C(NN)NC1C=CC(C(F)(F)F)=CC=1
- BRN: 8061812
Computed Properties
- Exact Mass: 235.03900
- Monoisotopic Mass: 235.039
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 224
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: 1.7
- Topological Polar Surface Area: 82.2
Experimental Properties
- Color/Form: White solid
- Density: 1.471
- Melting Point: 171-172°C (dec.)
- Boiling Point: 290.4°Cat760mmHg
- Flash Point: 129.4°C
- Refractive Index: 1.607
- PSA: 82.17000
- LogP: 3.02970
- Solubility: Insoluble in water
3-amino-1-[4-(trifluoromethyl)phenyl]thiourea Security Information
- Hazard Statement: Irritant
- Hazardous Material transportation number:2811
- Hazard Category Code: 36/37/38
- Safety Instruction: S26-S36/37/39
-
Hazardous Material Identification:
- Safety Term:6.1
- Packing Group:III
- Risk Phrases:R22
- Packing Group:III
- Hazard Level:6.1
- HazardClass:6.1
- PackingGroup:III
3-amino-1-[4-(trifluoromethyl)phenyl]thiourea Customs Data
- HS CODE:2930909090
- Customs Data:
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
3-amino-1-[4-(trifluoromethyl)phenyl]thiourea Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A409853-1g |
N-(4-(Trifluoromethyl)phenyl)hydrazinecarbothioamide |
206761-90-2 | 98% | 1g |
$59.00 | 2021-07-13 | |
| Ambeed | A409853-5g |
N-(4-(Trifluoromethyl)phenyl)hydrazinecarbothioamide |
206761-90-2 | 98% | 5g |
$238.00 | 2021-07-13 | |
| TRC | T900773-100mg |
4-[4-(Trifluoromethyl)Phenyl]-3-Thiosemicarbazide |
206761-90-2 | 100mg |
$ 50.00 | 2022-06-02 | ||
| TRC | T900773-500mg |
4-[4-(Trifluoromethyl)Phenyl]-3-Thiosemicarbazide |
206761-90-2 | 500mg |
$ 115.00 | 2022-06-02 | ||
| TRC | T900773-1g |
4-[4-(Trifluoromethyl)Phenyl]-3-Thiosemicarbazide |
206761-90-2 | 1g |
$ 185.00 | 2022-06-02 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | F-KF778-200mg |
4-[4-(Trifluoromethyl)phenyl]-3-thiosemicarbazide |
206761-90-2 | 97% | 200mg |
¥267.0 | 2022-02-28 | |
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | L11594-1g |
4-[4-(Trifluoromethyl)phenyl]-3-thiosemicarbazide, 97% |
206761-90-2 | 97% | 1g |
¥2021.00 | 2023-02-15 | |
| Apollo Scientific | PC0255-5g |
4-[4-(Trifluoromethyl)phenyl]-3-thiosemicarbazide |
206761-90-2 | 95% | 5g |
£367.00 | 2025-02-19 | |
| abcr | AB149627-500 mg |
4-[4-(Trifluoromethyl)phenyl]-3-thiosemicarbazide, 97%; . |
206761-90-2 | 97% | 500 mg |
€118.50 | 2023-07-20 | |
| Apollo Scientific | PC0255-1g |
4-[4-(Trifluoromethyl)phenyl]-3-thiosemicarbazide |
206761-90-2 | 95% | 1g |
£165.00 | 2025-02-19 |
3-amino-1-[4-(trifluoromethyl)phenyl]thiourea Related Literature
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
206761-90-2 (3-amino-1-[4-(trifluoromethyl)phenyl]thiourea) Related Products
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